Cas no 370881-06-4 (tert-butyl cis-3,8-diazabicyclo[4.2.0]octane-3-carboxylate)

• Product Name: tert-butyl cis-3,8-diazabicyclo[4.2.0]octane-3-carboxylate
• CAS No: 370881-06-4
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD17016497
• CID: 1056154
• PubChem ID: 16099093
• Update Time: 2025-11-01

tert-butyl cis-3,8-diazabicyclo[4.2.0]octane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• cis-3-Boc-3,8-diazabicyclo[4.2.0]octane
• 3,​8-​Diazabicyclo[4.2.0]​octane-​3-​carboxylic acid, 1,​1-​dimethylethyl ester, (1R,​6S)​-​rel-
• cis-3-Boc-3,8-diazabicyclo[4,2,0]octane
• (1S,6R)-3-Boc-3,8-diazabicyclo[4.2.0]octane
• (1S,6R)-TERT-BUTYL 3,8-DIAZABICYCLO[4.2.0]OCTANE-3-CARBOXYLATE
• AMOT0121
• VGJOEEIXDPWTAZ-RKDXNWHRSA-N
• (1S,6R)-3,8-DIAZABICYCLO[4.2.0]OCTANE-3-CARBOXYLIC ACID 1,1-DIMETHYLETHYL ESTER
• 4711AJ
• 6569AJ
• PB27201
• FCH3594595
• FCH2768264
• OR317279
• AM803793
• AK172034
• AB0078681
• (1S,6R)-3-N-Boc-3,8-dia
• tert-butyl cis-3,8-diazabicyclo[4.2.0]octane-3-carboxylate

• MDL： MFCD17016497
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-4-8-6-12-9(8)7-13/h8-9,12H,4-7H2,1-3H3/t8-,9-/m0/s1
• InChI Key： VGJOEEIXDPWTAZ-IUCAKERBSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H]2CN[C@H]2C1)=O

Computed Properties

• Exact Mass: 212.15200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Topological Polar Surface Area: 41.6

Experimental Properties

• PSA: 41.57000
• LogP: 1.48190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl cis-3,8-diazabicyclo[4.2.0]octane-3-carboxylate

Professional Introduction to Tert-Butyl Cis-3,8-Diazabicyclo[4.2.0]Octane-3-Carboxylate (CAS No. 370881-06-4)

Tert-butyl cis-3,8-diazabicyclo[4.2.0]octane-3-carboxylate (CAS No. 370881-06-4) is a highly specialized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of diazabicycloalkanes, which are known for their unique structural properties and potential applications in drug development. The presence of a tert-butyl group and a carboxylate functionality enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of cis-3,8-diazabicyclo[4.2.0]octane-3-carboxylate features a bicyclic framework with two nitrogen atoms incorporated into the ring system. This configuration imparts distinct electronic and steric properties, making it an attractive scaffold for designing novel bioactive molecules. The carboxylate group at the 3-position provides a site for further functionalization, allowing chemists to tailor the compound for specific applications.

In recent years, there has been growing interest in diazabicycloalkanes due to their potential as pharmacophores in drug discovery. These compounds exhibit interesting binding interactions with biological targets, making them promising candidates for developing therapeutic agents. For instance, studies have shown that diazabicycloalkanes can modulate the activity of enzymes and receptors, which is crucial for treating various diseases.

The tert-butyl group in tert-butyl cis-3,8-diazabicyclo[4.2.0]octane-3-carboxylate plays a significant role in determining its physicochemical properties. This bulky group can influence solubility, metabolic stability, and binding affinity, making it an important factor in drug design. Additionally, the cis configuration of the bicyclic system contributes to its unique three-dimensional shape, which can be critical for interactions with biological targets.

Recent research has highlighted the utility of this compound in developing novel inhibitors for kinases and other enzyme targets. Kinases are key players in many cellular signaling pathways and are often implicated in diseases such as cancer and inflammation. By designing molecules that specifically interact with these enzymes, researchers aim to develop drugs that can modulate these pathways effectively.

The carboxylate functionality at the 3-position of cis-3,8-diazabicyclo[4.2.0]octane-3-carboxylate offers a versatile handle for further chemical modifications. This site can be used to attach various pharmacophoric groups or to link the compound to other molecules through covalent bonds. Such modifications are essential for optimizing drug-like properties such as solubility, bioavailability, and target specificity.

In addition to its applications in drug development, this compound has shown promise in materials science and catalysis. The unique structural features of diazabicycloalkanes make them interesting candidates for designing new catalysts or functional materials with tailored properties.

The synthesis of tert-butyl cis-3,8-diazabicyclo[4.2.0]octane-3-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to achieve the desired stereoselectivity and regioselectivity.

The growing body of research on this compound underscores its importance in modern chemical biology and pharmaceutical science. As more studies explore its potential applications, it is likely that new derivatives and analogs will be developed to further expand its utility in drug discovery and beyond.